Cas no 5032-08-6 (Bis(p-methoxyphenyl)acetaldehyde)

• Product Name: Bis(p-methoxyphenyl)acetaldehyde
• CAS No: 5032-08-6
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 933550
• PubChem ID: 12652957
• Update Time: 2025-04-19

Bis(p-methoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Bis(p-methoxyphenyl)acetaldehyde
• 1,1-Dianisyl-2-nitroethylen;
• Bis(4-methoxyphenyl)acetaldehyde
• 2,2-bis(4-methoxyphenyl)acetaldehyde
• 2,2-di-(4-methoxyphenyl)acetaldehyde
• 5032-08-6
• PXIHUMRBBHQCAR-UHFFFAOYSA-N
• SCHEMBL4775938

• Inchi： 1S/C16H16O3/c1-18-14-7-3-12(4-8-14)16(11-17)13-5-9-15(19-2)10-6-13/h3-11,16H,1-2H3
• InChI Key： PXIHUMRBBHQCAR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 256.11000
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.03460